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Compound of Interest

Compound Name: PNAS

Cat. No.: B1193402

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of PNAS5, a novel Mas receptor agonist, in preclinical studies investigating cognitive function.
PNA5 has demonstrated potential in ameliorating cognitive deficits in models of vascular
cognitive impairment and dementia (VCID) and Parkinson's disease.

Introduction

PNAS is a glycosylated Angiotensin-(1-7) peptide derivative that acts as a potent agonist for
the Mas receptor.[1][2] Its mechanism of action centers on the reduction of neuroinflammation
and oxidative stress, offering a promising therapeutic strategy for neurological disorders
associated with cognitive decline.[1][2] Preclinical studies have shown that PNA5 can reverse
cognitive dysfunction in mouse models of VCID and Parkinson's disease.[2][3]

Mechanism of Action

PNAS5 exerts its neuroprotective effects through the activation of the Mas receptor, a key
component of the protective arm of the renin-angiotensin system (RAS).[4][5] Activation of the
Mas receptor initiates a signaling cascade that counteracts the detrimental effects of the
classical RAS axis (Angiotensin II/AT1 receptor). The primary downstream effects relevant to
cognitive function include:
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e Reduction of Neuroinflammation: PNA5 has been shown to decrease the activation of
microglia, the resident immune cells of the brain.[2][6] This modulation helps to reduce the
production of pro-inflammatory cytokines and reactive oxygen species (ROS), thereby
mitigating neuronal damage.[1][2]

e Improved Cerebrovascular Function: PNA5 can enhance cerebral blood flow and improve
the integrity of the blood-brain barrier, which are often compromised in conditions of
cognitive impairment.[2]

» Neuronal Protection: By reducing inflammation and oxidative stress, PNA5 helps to protect
neurons from damage and loss, particularly in vulnerable brain regions like the
hippocampus.[3]

Signaling Pathway

The signaling pathway initiated by PNAS5 binding to the Mas receptor is multifaceted and
involves several downstream effectors that contribute to its anti-inflammatory and
neuroprotective properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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